Cas no 6938-51-8 (2-Octanol, 2-benzoate)

• Product Name: 2-Octanol, 2-benzoate
• CAS No: 6938-51-8
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 516664
• PubChem ID: 243800
• Update Time: 2025-04-19

2-Octanol, 2-benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, 2-benzoate
• octan-2-yl benzoate
• 1,4-benzenedi-carboxylic acid diethyl ester
• 1-Methylheptyl benzoate
• 2-Octyl benzoate
• AC1L6CDB
• AC1Q5XZY
• AGN-PC-008UFM
• benzoic acid 1-methylheptyl ester
• benzoic acid-(1-methyl-heptyl ester)
• Benzoic acid, sec-octyl ester
• di(2-ethylhexyl)terephthalate
• SureCN1142467
• A840205
• NSC-53972
• NSC67893
• NSC-67893
• NS00010800
• benzoic acid 1-methyl-heptyl ester
• SCHEMBL1142467
• benzoic acid octan-2-yl ester
• 1-Methylheptyl benzoate #
• 6938-51-8
• WARXKCSTKHDFFE-UHFFFAOYSA-N
• DTXSID10288059
• NSC53972

• Inchi： 1S/C15H22O2/c1-3-4-5-7-10-13(2)17-15(16)14-11-8-6-9-12-14/h6,8-9,11-13H,3-5,7,10H2,1-2H3
• InChI Key： WARXKCSTKHDFFE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C)CCCCCC

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.20230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters